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Compound of Interest

Compound Name: Mupirocin lithium

Cat. No.: B586934 Get Quote

Mupirocin Lithium: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,

physicochemical properties, and biological activity of Mupirocin lithium. The information is

curated for researchers, scientists, and professionals involved in drug development and

antimicrobial research.

Chemical Structure and Identification
Mupirocin lithium is the lithium salt of Mupirocin, an antibiotic produced by the bacterium

Pseudomonas fluorescens.[1] Its chemical structure is characterized by a unique nine-carbon

core, monic acid, ester-linked to 9-hydroxynonanoic acid.

Chemical Structure of Mupirocin Lithium

Caption: Chemical structure of Mupirocin with an associated Lithium ion.

Table 1: Chemical Identifiers of Mupirocin Lithium
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Identifier Value

CAS Number 73346-79-9[1][2]

Molecular Formula C₂₆H₄₃LiO₉[3]

Molecular Weight 506.56 g/mol [3]

IUPAC Name

lithium;9-[(E)-4-[(2S,3R,4R,5S)-3,4-dihydroxy-5-

[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-

2-yl]methyl]oxan-2-yl]-3-methylbut-2-

enoyl]oxynonanoate[2]

Synonyms
Lithium mupirocin, Pseudomonic acid A lithium

salt, BRL 4910A[4]

InChI Key XFIKMPRBSORKQP-JATHGWPISA-M[3]

Physicochemical Properties
Mupirocin lithium is a white to off-white solid.[5] The lithium salt form is reported to enhance

the stability and solubility of the parent compound, making it suitable for pharmaceutical

formulations.[1]

Table 2: Physicochemical Properties of Mupirocin Lithium

Property Value

Appearance White to off-white solid[5]

Solubility
Soluble in ethanol (30 mg/mL) and PBS (pH 7.2,

1.0 mg/mL). Freely soluble in water.[6]

Melting Point 166-172 ºC

Optical Rotation [α]D = -21.0° (c=1 in H₂O)[5]

Storage Conditions
2-8°C, hygroscopic, store under inert

atmosphere.[7]
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Spectroscopic Data
Detailed spectroscopic data for Mupirocin lithium are not widely available in the public

domain. However, certificates of analysis from commercial suppliers indicate that the ¹H NMR

and Mass Spectrometry data are consistent with the known structure.[5]

Infrared (IR) Spectroscopy: The FTIR spectrum of mupirocin shows characteristic absorption

bands. Key peaks include a C=O stretching vibration around 1712 cm⁻¹, C-H deformation

bands at approximately 2906 cm⁻¹ and 2846 cm⁻¹, and a C-O-C stretching vibration near 1043

cm⁻¹.

Mechanism of Action
Mupirocin exerts its antibacterial effect by inhibiting bacterial protein synthesis. It specifically

and reversibly binds to bacterial isoleucyl-tRNA synthetase (IleS), the enzyme responsible for

charging isoleucyl-tRNA with isoleucine. This inhibition prevents the incorporation of isoleucine

into newly synthesized polypeptides, leading to a cessation of protein synthesis and ultimately,

bacterial growth.
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Caption: Mechanism of action of Mupirocin lithium.

Experimental Protocols
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Isolation and Purification of Mupirocin from
Pseudomonas fluorescens
A detailed protocol for the chemical synthesis of Mupirocin lithium is not readily available in

the public literature. The compound is primarily obtained through fermentation of P.

fluorescens. The following is a generalized workflow for its isolation and purification based on

patent literature.[8]
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Caption: General workflow for the isolation and purification of Mupirocin.
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Methodology:

Fermentation:Pseudomonas fluorescens is cultured in a suitable nutrient medium under

controlled conditions to produce mupirocin.

Harvest and Clarification: The fermentation broth is harvested, and the pH is adjusted. The

bacterial cells are then removed by centrifugation or filtration to obtain a cell-free supernatant

containing mupirocin.[8]

Solvent Extraction: The supernatant is extracted with a water-immiscible organic solvent to

transfer the mupirocin into the organic phase.

Concentration: The organic extract is concentrated under reduced pressure to yield a crude

mupirocin extract.

Chromatographic Purification: The crude extract is subjected to column chromatography

(e.g., silica gel) to separate mupirocin from impurities.

Crystallization: The purified mupirocin is crystallized from a suitable solvent system to obtain

the final product.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC of Mupirocin lithium against various bacterial strains can be determined using

standard methods such as broth microdilution or agar dilution as described by the Clinical and

Laboratory Standards Institute (CLSI).[9][10]

Agar Dilution Method:

Preparation of Mupirocin Plates: A series of agar plates (e.g., Mueller-Hinton agar) are

prepared containing two-fold serial dilutions of Mupirocin lithium.

Inoculum Preparation: The bacterial strain to be tested is grown in a suitable broth to a

standardized turbidity (e.g., 0.5 McFarland standard).
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Inoculation: A standardized volume of the bacterial suspension is inoculated onto the surface

of each agar plate.

Incubation: The plates are incubated under appropriate conditions (e.g., 35°C for 16-20

hours).

MIC Determination: The MIC is recorded as the lowest concentration of Mupirocin lithium
that completely inhibits visible bacterial growth.[11]

Antibacterial Activity
Mupirocin exhibits potent activity primarily against Gram-positive bacteria, including methicillin-

resistant Staphylococcus aureus (MRSA).

Table 3: Minimum Inhibitory Concentrations (MICs) of Mupirocin against Selected Bacteria

Bacterial Species MIC Range (µg/mL)

Staphylococcus aureus (methicillin-susceptible) 0.03 - 0.5

Staphylococcus aureus (methicillin-resistant,

MRSA)
0.12 - >512

Staphylococcus epidermidis 0.06 - 32

Streptococcus pyogenes 0.06 - 0.5

Streptococcus agalactiae 0.06 - 1

Note: MIC values can vary depending on the specific strain and testing methodology.[9]

Conclusion
Mupirocin lithium is a valuable antibiotic with a well-defined mechanism of action and a

favorable spectrum of activity against clinically important Gram-positive pathogens. This guide

provides core technical information to support further research and development of this

important therapeutic agent. The provided methodologies for isolation and activity testing serve

as a foundation for laboratory investigation. Further exploration into its chemical synthesis and

detailed spectroscopic characterization would be beneficial for the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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